Cas no 66224-00-8 (1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene))

1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene) structure
66224-00-8 structure
Product Name:1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene)
CAS No:66224-00-8
MF:C18H22O5
MW:318.364285945892
CID:963516
PubChem ID:300690
Update Time:2025-04-19

1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene) Chemical and Physical Properties

Names and Identifiers

    • 1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene)
    • 1-methoxy-2-[2-[2-(2-methoxyphenoxy)ethoxy]ethoxy]benzene
    • 1,5-bis(o-methoxyphenoxy)-3-oxapentane
    • 1,7-Bis-(2-methoxy-phenyl)-1,4,7-trioxaheptan
    • 1,7-bis(2-methoxyphenyl)-1,4,7-trioxaheptane
    • 1-methoxy-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene
    • 2,2'-< 3-oxapentane-1,5-diylbis(oxy)diyl> dianisole
    • AC1L6WUL
    • Bis-[2-(2-methoxy-phenoxy)-aethyl]-aether
    • bis-[2-(2-methoxy-phenoxy)-ethyl]-ether
    • CBMicro_004413
    • NSC175881
    • SMSF0012932
    • STL089763
    • SureCN8977149
    • 66224-00-8
    • Z56763305
    • SR-01000226702-1
    • CB06313
    • SCHEMBL8977149
    • DTXSID90306361
    • 1,1'-[oxybis(2,1-ethanediyloxy)]bis(2-methoxybenzene)
    • BIM-0004205.P001
    • AKOS001032220
    • NSC-175881
    • Bis[2-(2-methoxyphenoxy)ethyl] ether
    • 1,1'-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene)
    • SR-01000226702
    • ST50759461
    • Inchi: 1S/C18H22O5/c1-19-15-7-3-5-9-17(15)22-13-11-21-12-14-23-18-10-6-4-8-16(18)20-2/h3-10H,11-14H2,1-2H3
    • InChI Key: QJACOBOANHYHOM-UHFFFAOYSA-N
    • SMILES: O(CCOC1C=CC=CC=1OC)CCOC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 318.14676
  • Monoisotopic Mass: 318.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.15
  • LogP: 3.17820
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